n-Dodecyl-2-hydroxypropanamide

• CAS No.: 5422-41-3
• Molecular Formula: C15H31NO2
• Molecular Weight: 257.41 g/mol
• IUPAC Name: N-dodecyl-2-hydroxypropanamide
• InChI: InChI=1S/C15H31NO2/c1-3-4-5-6-7-8-9-10-11-12-13-16-15(18)14(2)17/h14,17H,3-13H2,1-2H3,(H,16,18)
• InChI Key: RXDLDIAVKHIASM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCNC(=O)C(C)O

Description

N-Dodecyl-2-hydroxypropanamide is a useful research compound. Its molecular formula is C15H31NO2 and its molecular weight is 257.41 g/mol. The purity is usually 95%.
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Scientific Research Applications

Surfactant Properties

n-Dodecyl-2-hydroxypropanamide exhibits surfactant characteristics, making it useful in formulations that require emulsification or solubilization. Its hydrophilic-lipophilic balance allows it to stabilize oil-in-water emulsions, which is crucial in both laboratory research and industrial applications.

Biological Studies

Research has indicated that this compound can influence cell membrane dynamics due to its amphiphilic nature. Studies have explored its potential in drug delivery systems, where it can enhance the permeability of cellular membranes, facilitating the transport of therapeutic agents into cells .

Cosmetic Applications

This compound is increasingly utilized in cosmetic formulations for its emollient and moisturizing properties. It serves as an effective ingredient in:

• Skin Creams and Lotions : Enhances skin hydration and provides a smooth texture.
• Hair Care Products : Acts as a conditioning agent that improves hair manageability and shine.

Case Study: Moisturizing Cream Formulation

A case study involving a moisturizing cream formulation containing this compound demonstrated significant improvements in skin hydration levels over a four-week period compared to control formulations without this compound. Participants reported enhanced skin softness and reduced dryness .

Pharmaceutical Applications

In the pharmaceutical sector, this compound has been investigated for its potential as a drug formulation excipient. Its ability to modify drug release profiles makes it valuable for controlled-release formulations.

Anti-inflammatory Effects

Research has indicated that this compound may possess anti-inflammatory properties, making it a candidate for topical anti-inflammatory therapies . Its application in formulations targeting conditions such as dermatitis or psoriasis is under exploration.

Industrial Applications

Beyond cosmetics and pharmaceuticals, this compound finds applications in various industrial processes:

• Emulsifiers in Food Processing : Its surfactant properties can help stabilize food emulsions.
• Cleaning Products : As a surfactant, it enhances the cleaning efficacy of detergents.

Synthesis routes and methods

Procedure details

25.34 g (0.1367 mol) of dodecylamine and 30 g of dioxane were fed into a 200-ml four-necked flask equipped with a stirrer, a dropping funnel and a thermometer to thereby prepare a transparent solution. Then, 9.85 g (0.1367 mol) of β-propiolactone was dropwise added to the transparent solution over a period of about 15 min. During this period, the temperature of the reaction system was maintained at 25° to 30° C. The obtained reaction mixture was further stirred at 30° C. for 5 hrs. The obtained crude product having a temperature of its melting point or above was dropwise added to 100 ml of hexane to crystallize. Thus, 28.93 g of N-dodecyl-2-hydroxypropionamide was obtained (yield: 82%). The infrared absorption spectrum data and 1H-NMR spectrum data of the obtained compound were as follows: